![molecular formula C10H10BrNO3 B1345792 5-Bromo-6-(cyclopropylmethoxy)nicotinic acid CAS No. 912454-38-7](/img/structure/B1345792.png)
5-Bromo-6-(cyclopropylmethoxy)nicotinic acid
Overview
Description
Scientific Research Applications
Herbicidal Activity
Nicotinic acid derivatives, including compounds similar to 5-Bromo-6-(cyclopropylmethoxy)nicotinic acid, have been explored for their potential as herbicides. Research has shown that certain nicotinic acid analogs exhibit significant herbicidal activity against various plant species. For example, a study by Chen Yu et al. (2021) discovered that N-(arylmethoxy)-2-chloronicotinamides, derivatives of nicotinic acid, demonstrated excellent herbicidal activity, suggesting that modifications to the nicotinic acid structure, such as the introduction of a bromo group and a cyclopropylmethoxy group, could yield compounds with valuable herbicidal properties.
Parkinson's Disease Treatment
Nicotinic acid derivatives have also been investigated for their potential therapeutic applications in neurological disorders, such as Parkinson's Disease. The study by J. A. Abin-Carriquiry et al. (2008) highlights the effects of nicotinic agonists, including halogenated derivatives of cytisine (similar in structural modification to this compound), on dopaminergic pathways, indicating a potential for such compounds in mitigating symptoms and progression of Parkinson's Disease.
Industrial Applications
The synthesis and industrial application of nicotinic acid and its derivatives have been subjects of research due to their significance in various biochemical processes and pharmaceutical applications. The work by Dawid Lisicki et al. (2022) reviews methods for the ecological production of nicotinic acid, emphasizing the need for green chemistry approaches in its synthesis. This context could extend to derivatives like this compound, which might have specific industrial uses, including as intermediates in the synthesis of more complex molecules.
Properties
IUPAC Name |
5-bromo-6-(cyclopropylmethoxy)pyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO3/c11-8-3-7(10(13)14)4-12-9(8)15-5-6-1-2-6/h3-4,6H,1-2,5H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDDUCEMRFZUCTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=C(C=C(C=N2)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70610832 | |
Record name | 5-Bromo-6-(cyclopropylmethoxy)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70610832 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
912454-38-7 | |
Record name | 5-Bromo-6-(cyclopropylmethoxy)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70610832 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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